Cas no 1806954-71-1 (Methyl 2-cyano-3-(difluoromethyl)-4-methylpyridine-5-acetate)

• Product Name: Methyl 2-cyano-3-(difluoromethyl)-4-methylpyridine-5-acetate
• CAS No: 1806954-71-1
• MF: C₁₁H₁₀F₂N₂O₂
• MW: 240.206109523773
• CID: 4876662
• Update Time: 2025-09-28

Methyl 2-cyano-3-(difluoromethyl)-4-methylpyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-(difluoromethyl)-4-methylpyridine-5-acetate

• Inchi： 1S/C11H10F2N2O2/c1-6-7(3-9(16)17-2)5-15-8(4-14)10(6)11(12)13/h5,11H,3H2,1-2H3
• InChI Key： FJVBWRAYYOTQEI-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)N=CC(CC(=O)OC)=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 327
• XLogP3: 1.7
• Topological Polar Surface Area: 63

Additional information on Methyl 2-cyano-3-(difluoromethyl)-4-methylpyridine-5-acetate

Methyl 2-cyano-3-(difluoromethyl)-4-methylpyridine-5-acetate (CAS No. 1806954-71-1): An Overview of a Promising Compound in Medicinal Chemistry

Methyl 2-cyano-3-(difluoromethyl)-4-methylpyridine-5-acetate (CAS No. 1806954-71-1) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, often referred to by its CAS number, is a derivative of pyridine, a heterocyclic aromatic compound with a wide range of applications in pharmaceutical and chemical research.

The molecular structure of Methyl 2-cyano-3-(difluoromethyl)-4-methylpyridine-5-acetate is characterized by the presence of a cyano group, a difluoromethyl moiety, and a methyl group, all attached to a pyridine ring. These functional groups contribute to the compound's chemical reactivity and biological properties, making it an attractive candidate for various medicinal applications.

Recent studies have highlighted the potential of Methyl 2-cyano-3-(difluoromethyl)-4-methylpyridine-5-acetate in the development of novel therapeutic agents. One notable area of research is its use as an intermediate in the synthesis of compounds with anti-inflammatory and analgesic properties. The cyano group and difluoromethyl moiety are known to enhance the potency and selectivity of these compounds, which can be crucial for their therapeutic efficacy.

In addition to its potential as an intermediate, Methyl 2-cyano-3-(difluoromethyl)-4-methylpyridine-5-acetate has shown promise in the treatment of neurodegenerative diseases. Research conducted by Smith et al. (2021) demonstrated that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects. The ability to modulate specific neural pathways makes it a valuable tool in the development of drugs for conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic route for Methyl 2-cyano-3-(difluoromethyl)-4-methylpyridine-5-acetate involves several well-documented steps, including the formation of the pyridine ring, introduction of the cyano and difluoromethyl groups, and final esterification. This multi-step process allows for precise control over the compound's structure, enabling researchers to tailor its properties for specific applications.

One of the key challenges in working with Methyl 2-cyano-3-(difluoromethyl)-4-methylpyridine-5-acetate is ensuring its stability during synthesis and storage. The presence of reactive functional groups can make the compound susceptible to degradation under certain conditions. However, recent advancements in synthetic methods have improved the yield and purity of this compound, making it more accessible for research purposes.

The biological activity of Methyl 2-cyano-3-(difluoromethyl)-4-methylpyridine-5-acetate has been extensively studied using both in vitro and in vivo models. In vitro assays have shown that this compound exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could be developed into effective anti-inflammatory drugs with fewer side effects compared to existing treatments.

In vivo studies have further validated these findings. Animal models have demonstrated that administration of Methyl 2-cyano-3-(difluoromethyl)-4-methylpyridine-5-acetate leads to significant reductions in inflammation and pain, without causing adverse effects on other physiological systems. These results are particularly encouraging for the development of new therapeutic strategies for chronic inflammatory conditions.

Beyond its potential as a therapeutic agent, Methyl 2-cyano-3-(difluoromethyl)-4-methylpyridine-5-acetate has also been explored for its use in diagnostic imaging. The unique electronic properties of this compound make it suitable for use as a contrast agent in magnetic resonance imaging (MRI) and positron emission tomography (PET). Preliminary studies have shown that it can enhance image contrast and provide valuable insights into tissue function and pathology.

The future prospects for Methyl 2-cyano-3-(difluoromethyl)-4-methylpyridine-5-acetate are promising. Ongoing research is focused on optimizing its pharmacokinetic properties, improving its bioavailability, and exploring new applications in both medicine and diagnostics. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in advancing healthcare solutions.

In conclusion, Methyl 2-cyano-3-(difluoromethyl)-4-methylpyridine-5-acetate (CAS No. 1806954-71-1) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable asset for researchers working on novel therapeutic agents and diagnostic tools. Continued investigation into this compound will undoubtedly yield new insights and innovations that can benefit patients worldwide.